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Compound of Interest

Compound Name: Fludioxonil

Cat. No.: B1672872 Get Quote

Fludioxonil Compatibility Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the compatibility of fludioxonil with various

adjuvants and other pesticides.

Frequently Asked Questions (FAQs)
Q1: What is fludioxonil and how does it work?
Fludioxonil is a broad-spectrum phenylpyrrole fungicide used to control a variety of fungal

diseases on fruits, vegetables, and ornamental plants.[1] Its primary mode of action is the

inhibition of a specific protein kinase involved in the high osmolarity glycerol (HOG) signaling

pathway in fungi. This disruption interferes with the fungus's ability to regulate osmotic

pressure, leading to cell death.[2]

Q2: What are adjuvants and why are they used with
fludioxonil?
Adjuvants are substances added to a pesticide formulation or tank mix to improve its

performance.[3] With fludioxonil, adjuvants can enhance efficacy by:
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Improving spray coverage and deposition: Surfactants, for example, reduce the surface

tension of spray droplets, allowing them to spread more evenly over the leaf surface.

Increasing penetration: Some adjuvants can help the active ingredient penetrate the plant

cuticle.

Reducing spray drift: Drift control agents increase droplet size, making them less likely to be

carried away by wind.

Q3: How can I determine the physical compatibility of
fludioxonil with other products in a tank mix?
The most reliable method for determining physical compatibility is a "jar test".[4] This simple

test involves mixing the products in a small, clear container in the same proportions they will be

used in the spray tank.

Q4: What is the correct order for mixing pesticides and
adjuvants in a spray tank?
The general rule of thumb is to follow the WALES or D-A-L-E-S acronym:

Wettable powders and Water-dispersible Granules (WG, WDG)

Agitate thoroughly

Liquid flowables and Suspensions (SC, F)

Emulsifiable concentrates (EC)

Solutions (S) and Soluble powders (SP)

Adjuvants are typically added according to their formulation, often after the pesticides.

However, always consult the product labels for specific mixing instructions, as some may have

unique requirements.

Q5: Can tank-mixing fludioxonil with other pesticides
lead to reduced efficacy (antagonism)?
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Yes, antagonism can occur when certain pesticides are mixed, resulting in reduced

performance of one or both active ingredients. While research on fludioxonil antagonism is not

extensive, one study found no detectable antagonism between fludioxonil and the fungicide

propiconazole.[5][6] However, it is always recommended to consult product labels and conduct

a small-scale test (bioassay) to evaluate biological compatibility if there are any doubts.

Troubleshooting Guides
Problem: The tank mix forms clumps, gels, or separates.

Cause: This indicates physical incompatibility between the mixed products.

Solution:

Do not spray the mixture. This can clog nozzles and damage equipment.

Review the product labels for any stated incompatibilities.

Conduct a jar test before mixing a large batch to confirm incompatibility.

Check the mixing order. An incorrect mixing order is a common cause of incompatibility.

Consider using a compatibility agent. These adjuvants can help to stabilize tank mixes.

If the problem persists, the products are likely incompatible and should not be mixed.

Problem: The spray solution is foaming excessively.
Cause: Some pesticide and adjuvant formulations are prone to foaming, especially with

vigorous agitation.

Solution:

Use a defoaming agent. Add a small amount to the tank as recommended on the product

label.

Reduce agitation speed once the products are thoroughly mixed.
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Fill the tank with water first, then add the products with the agitator running just below the

surface of the water.

Problem: Reduced or no efficacy of the fludioxonil
application.

Cause: This could be due to several factors, including chemical antagonism, improper

application, or resistance development.

Solution:

Review the tank mix components. Check for any known antagonisms between the active

ingredients. If unsure, conduct a small-scale efficacy test.

Verify the application parameters. Ensure the correct rate, water volume, and spray

pressure were used as per the product labels.

Consider the environmental conditions at the time of application. Factors like temperature,

humidity, and rainfall can affect performance.

Investigate the possibility of fungicide resistance in the target pathogen population.

Quantitative Data on Fludioxonil Compatibility
Table 1: Enhanced Efficacy of Fludioxonil with
Adjuvants on Cucumber Anthracnose
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Adjuvant
Concentrati
on

Control
Efficacy (%)

Surface
Tension
(mN/m)

Contact
Angle (°)

Mean
Particle
Size (μm)

Fludioxonil

alone
90 g a.i./ha 65.2 58.3 85.1 5.39

Fludioxonil +

S903
90 g a.i./ha 85.7 22.4 25.3 Not Reported

Fludioxonil +

Hasten
90 g a.i./ha 82.1 30.1 45.8 3.45

Fludioxonil +

Gemini-

31511

90 g a.i./ha 80.5 Not Reported Not Reported Not Reported

Data sourced from a study on cucumber anthracnose control.[4][7]

Table 2: Physical and Biological Compatibility of
Fludioxonil with Other Pesticides
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Tank Mix
Partner

Partner Type
Physical
Compatibility
(Jar Test)

Biological
Interaction

Quantitative
Effect

Propiconazole Fungicide Compatible No Antagonism

No significant

reduction in

efficacy against

Geotrichum

candidum[5][6]

Chlorantraniliprol

e
Insecticide Compatible Synergistic

Combined

application led to

lower soil

residues of both

compounds

compared to

individual

applications.[8]

Experimental Protocols
Protocol 1: Jar Test for Physical Compatibility
Assessment
Objective: To determine the physical compatibility of fludioxonil with adjuvants and other

pesticides in a tank mix.

Materials:

Clean, clear glass quart jar with a lid

Water from the same source as will be used for the spray application

The fludioxonil product, adjuvants, and other pesticides to be tested

Pipettes or measuring spoons for accurate measurement

Stopwatch or timer
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Procedure:

Fill the jar halfway with the carrier (e.g., water).

Add each component of the proposed tank mix one at a time, in the correct mixing order (see

WALES acronym in FAQs).

Cap the jar and shake vigorously for 15-30 seconds after each addition.

After adding all components, shake the jar again for 30-60 seconds.

Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:

Separation or layering: The mixture separates into distinct layers.

Precipitation: Solid particles settle at the bottom.

Flocculation: Small particles clump together to form larger flakes.

Gelling: The mixture thickens and becomes gelatinous.

Excessive foaming.

If the mixture appears compatible, let it stand for another 30 minutes and re-examine.

Interpretation of Results:

Compatible: The mixture remains uniform and free of any of the above issues.

Incompatible: Any of the signs of incompatibility are observed. Do not proceed with this

tank mix.

Visualizations
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Caption: Fludioxonil's Mode of Action via the HOG Signaling Pathway.
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Caption: Experimental Workflow for Pesticide Compatibility Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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